Cas no 305851-71-2 (ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 305851-71-2
• MF: C₂₁H₂₄N₂O₆S₂
• MW: 464.555063247681
• CID: 5782595
• PubChem ID: 1354545
• Update Time: 2025-06-08

ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS024574141
• SR-01000397056-1
• EU-0001153
• Oprea1_110260
• 305851-71-2
• CBMicro_027929
• ethyl 2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• F0016-0687
• SR-01000397056
• VU0053050-2
• ETHYL 2-[4-(MORPHOLINE-4-SULFONYL)BENZAMIDO]-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE
• ethyl 2-(4-(morpholinosulfonyl)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• BIM-0027852.P001
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 5,6-dihydro-2-[[4-(4-morpholinylsulfonyl)benzoyl]amino]-, ethyl ester
• ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

• Inchi： 1S/C21H24N2O6S2/c1-2-29-21(25)18-16-4-3-5-17(16)30-20(18)22-19(24)14-6-8-15(9-7-14)31(26,27)23-10-12-28-13-11-23/h6-9H,2-5,10-13H2,1H3,(H,22,24)
• InChI Key： VWFYYQYWJPHOIH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NC1=C(C(=O)OCC)C2=C(CCC2)S1)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 464.10757884g/mol
• Monoisotopic Mass: 464.10757884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• pka: 11.93±0.20(Predicted)

Additional information on ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 305851-71-2)

Ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 305851-71-2) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of a cyclopentabthiophene core, a morpholine-4-sulfonyl group, and an ethyl carboxylate moiety, making it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold or a fluorescent probe precursor, aligning with current trends in targeted cancer therapies and bioimaging technologies.

The structural complexity of 305851-71-2 offers multiple sites for chemical modification, addressing the growing demand for structure-activity relationship (SAR) studies in medicinal chemistry. Its benzamido linkage and sulfonyl group contribute to enhanced binding affinity with biological targets, while the thiophene ring system provides excellent electronic properties for materials applications. Recent literature highlights its potential in developing next-generation photovoltaic materials, responding to the global push for renewable energy solutions.

From a synthetic chemistry perspective, ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate represents an excellent case study for heterocyclic compound synthesis and selective functionalization techniques. The presence of both electron-donating (morpholine) and electron-withdrawing (sulfonyl) groups creates interesting electronic effects that are valuable for teaching advanced organic electronic principles. This aligns with educational searches about complex molecule synthesis and electronic structure analysis.

In pharmaceutical contexts, the compound's molecular weight (453.54 g/mol) and lipophilicity parameters place it within the desirable range for drug-like properties, according to Lipinski's rule of five. Its structural features suggest potential as a protein-protein interaction modulator, addressing the current research focus on challenging biological targets. The morpholine sulfonyl component is particularly noteworthy, as similar fragments appear in several FDA-approved drugs for various indications.

For analytical chemists, 305851-71-2 presents interesting challenges in spectroscopic characterization. The compound's NMR fingerprint shows distinctive patterns due to the cyclopentabthiophene protons and morpholine methylenes, making it a valuable reference for teaching advanced spectral interpretation techniques. This addresses common search queries about complex NMR analysis and heterocyclic compound characterization.

The stability profile of ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate under various conditions has become a topic of interest for formulation scientists. Preliminary studies suggest its hydrolytic stability can be modulated by pH, which is crucial for developing oral dosage forms. This connects with trending searches about prodrug design and pharmaceutical formulation challenges.

In materials science applications, the conjugated system of this compound shows promise for organic electronics, particularly in OLED development and organic semiconductors. The thiophene-carboxylate combination offers excellent charge transport properties, while the morpholine sulfonyl group provides solubility advantages for solution processing. These features respond to industry demands for high-performance organic materials with improved processability.

From a regulatory perspective, proper handling and characterization of 305851-71-2 requires attention to analytical method validation and quality control standards. The compound's chromatographic behavior has been studied using various HPLC methods, addressing common laboratory questions about method development for complex molecules. This information is particularly valuable for quality assurance professionals and analytical method developers.

The environmental fate of ethyl 2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate has become increasingly relevant given the focus on green chemistry principles. While specific ecotoxicity data may be limited, its structural components suggest directions for biodegradability studies and environmental risk assessment, topics frequently searched by environmental chemists and sustainability officers.

Future research directions for this compound likely include crystallography studies to understand its solid-state packing, computational modeling to predict biological activity, and derivatization efforts to expand its utility. These anticipated developments align with current scientific trends toward structure-based drug design and rational material development, making 305851-71-2 a compound worth watching in both academic and industrial settings.